Cas no 832118-01-1 (Aziridine, 2-(4-bromophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)-)

• Product name: Aziridine, 2-(4-bromophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)-
• CAS No: 832118-01-1
• MF: C₁₄H₁₁BrN₂O₄S
• MW: 383.217141389847
• CID: 676117
• PubChem ID: 11516510

Aziridine, 2-(4-bromophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Aziridine, 2-(4-bromophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)-
• (2S)-2-(4-bromophenyl)-1-(4-nitrophenyl)sulfonylaziridine
• DTXSID90467921
• 832118-01-1

• Inchi： InChI=1S/C14H11BrN2O4S/c15-11-3-1-10(2-4-11)14-9-16(14)22(20,21)13-7-5-12(6-8-13)17(18)19/h1-8,14H,9H2/t14-,16?/m1/s1
• InChI Key： FQXSESXYUAYDQR-IURRXHLWSA-N
• SMILES： C1C(N1S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=C(C=C3)Br

Computed Properties

• Exact Mass: 381.96229g/mol
• Monoisotopic Mass: 381.96229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.4Ų
• XLogP3: 2.9